Cas no 896314-43-5 (N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide)

• Product Name: N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide
• CAS No: 896314-43-5
• MF: C₁₉H₁₆N₂O₆S
• MW: 400.405143737793
• CID: 6242305
• PubChem ID: 43981224
• Update Time: 2025-10-29

N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide
• N-[2-(2-furyl)-2-(phenylsulfonyl)ethyl]-3-nitrobenzamide
• N-(2-(furan-2-yl)-2-(phenylsulfonyl)ethyl)-3-nitrobenzamide
• 896314-43-5
• AKOS002057742
• AKOS021729287
• MFCD06734000
• F2569-0025
• N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-3-nitrobenzamide

• Inchi： 1S/C19H16N2O6S/c22-19(14-6-4-7-15(12-14)21(23)24)20-13-18(17-10-5-11-27-17)28(25,26)16-8-2-1-3-9-16/h1-12,18H,13H2,(H,20,22)
• InChI Key： DZGQTFSHJPNMTA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C1=CC=CO1)CNC(C1C=CC=C(C=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 400.07290741g/mol
• Monoisotopic Mass: 400.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 131Ų

Additional information on N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide

N-2-(Benzenesulfonyl)-2-(Furan-2-yl)ethyl-3-Nitrobenzamide: A Comprehensive Overview

N-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide (CAS No. 896314-43-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties:

N-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide is a complex organic molecule with a molecular formula of C₁₈H₁₅NO₆S. The compound features a nitrobenzamide core linked to a substituted ethyl group, which itself is functionalized with a benzenesulfonyl and a furan moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The molecular weight of N-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide is approximately 373.38 g/mol. It is typically a white or off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. The compound's solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

Synthesis Methods:

The synthesis of N-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide has been the subject of several studies, with various methods being reported in the literature. One common approach involves the reaction of 3-nitrobenzoyl chloride with 2-(benzenesulfonyl)-2-(furan-2-yl)ethanamine. This reaction typically proceeds under mild conditions using a base such as triethylamine or pyridine to neutralize the hydrochloric acid byproduct.

An alternative synthetic route involves the coupling of 3-nitrobenzoic acid with 2-(benzenesulfonyl)-2-(furan-2-yl)ethanamine using a coupling reagent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This method provides good yields and is suitable for large-scale production.

Biological Activities:

N-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide has been extensively studied for its biological activities, particularly its potential as an anti-inflammatory and anti-cancer agent. Recent research has shown that this compound exhibits significant inhibitory effects on various inflammatory pathways, including the nuclear factor-kappa B (NF-κB) pathway and cyclooxygenase (COX) enzymes.

In vitro studies have demonstrated that N-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide can effectively suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide has also shown promise as an anti-cancer agent. Studies have reported that the compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Applications:

The potential clinical applications of N-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide are currently being explored through preclinical studies and early-stage clinical trials. Initial results from these trials have been encouraging, with the compound demonstrating good safety profiles and efficacy in animal models of inflammation and cancer.

In a recent phase I clinical trial, N-2-(Benzenesulfonyl)-2-(furan-2-yl)ethyl-3-nitrobenzamide was administered to patients with advanced solid tumors. The study found that the compound was well-tolerated at doses up to 500 mg/m², with no dose-limiting toxicities observed. Preliminary data also indicated some anti-tumor activity, warranting further investigation in larger clinical trials.

Current Research Trends:

The ongoing research on N-2-(Benzenesulfonyl)-2-(furan-2-y l)ethyl -3 -nit robe nzam ide strong >is focused on optimizing its pharmacological properties for improved therapeutic outcomes. One area of interest is the development of prodrugs or drug delivery systems that can enhance the bioavailability and target specificity of the compound.

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